N-(3-(5-(2-fluorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[3-(2-fluorophenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C17H18FN3O4S2/c1-26(22,23)20-13-7-5-6-12(10-13)16-11-17(21(19-16)27(2,24)25)14-8-3-4-9-15(14)18/h3-10,17,20H,11H2,1-2H3
• InChI Key: YJLLCPBPMPXRJK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CC=C3F)S(=O)(=O)C
• Molecular Formula: C17H18FN3O4S2
• Molecular Weight: 411.5 g/mol

Description

N-(3-(5-(2-fluorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H18FN3O4S2 and its molecular weight is 411.47. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility

The research indicates a focus on the synthetic applications of compounds related to N-(3-(5-(2-fluorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide, demonstrating their utility in creating complex molecules with potential biological activities:

• Fluorine-containing Compounds Synthesis : Compounds like N-(3-(5-(2-fluorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide are pivotal in synthesizing enantiopure fluorobis(phenylsulfonyl)methylated compounds, which can be further converted to biologically active molecules, highlighting their significance in medicinal chemistry (Liu et al., 2009).
• Catalytic Asymmetric Synthesis : The compound demonstrates its utility in catalytic asymmetric synthesis, enabling the creation of molecules with complex chiral centers, essential for the development of new therapeutic agents (Bhosale et al., 2022).

Biological Activity

The biological activity of related compounds underscores the potential therapeutic applications of N-(3-(5-(2-fluorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide:

• COX-2 Inhibition : The introduction of the methanesulfonamide group into certain molecular frameworks has been shown to yield potent and selective COX-2 inhibitors, suggesting a potential route for developing anti-inflammatory drugs (Singh et al., 2004).
• Neutrophil Elastase Inhibition : Derivatives of the compound have been explored for their role in inhibiting neutrophil elastase, an enzyme implicated in various respiratory diseases, indicating a therapeutic avenue for conditions like chronic obstructive pulmonary disease (Stevens et al., 2011).